Cas no 168146-84-7 ([(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid)

[(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid structure
168146-84-7 structure
Product Name:[(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid
CAS No:168146-84-7
MF:C18H24N6O5
MW:404.420363426209
CID:142101
PubChem ID:9822500
Update Time:2025-04-19

[(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid Chemical and Physical Properties

Names and Identifiers

    • [(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol
    • (1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)-2-cyclopentene-1-methanol succinate (1:1)
    • (1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)-2-cyclopentene-1-methanol succinate (1:1) (salt)
    • 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1S-cis)-, butanedioate (1:1) (salt)
    • Abacavir succinate
    • Abacavir succinate [USAN]
    • butanedioic acid
    • Butanedoic acid, compd. with (1S,4R)-4-(2-amino-6-(cyclopro
    • UNII-40FH6D8CHK
    • 168146-84-7
    • Abacavir succinate (USAN)
    • ABACAVIR SUCCINATE [MART.]
    • D02734
    • ((1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanolsuccinate
    • ABACAVIR SUCCINATE [WHO-DD]
    • [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol;butanedioic acid
    • ((1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol succinate
    • CHEMBL2106686
    • [(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol; butanedioic acid
    • 40FH6D8CHK
    • Q27258326
    • (1S,4R)-4-(2-AMINO-6(CYCLOPROPYLAMINO)-9H-PURIN-9-YL)-2-CYCLOPENTENE-1-METHANOL SUCCINATE(1:1) (SALT)
    • SCHEMBL51933
    • [(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid
    • Inchi: 1S/C14H18N6O.C4H6O4/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21;5-3(6)1-2-4(7)8/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19);1-2H2,(H,5,6)(H,7,8)/t8-,10+;/m1./s1
    • InChI Key: BOONDNCXQPMXQT-SCYNACPDSA-N
    • SMILES: OC[C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1.OC(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 404.181
  • Monoisotopic Mass: 404.181
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 507
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 177A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 1095.4°Cat760mmHg
  • Flash Point: 616.3°C
  • PSA: 46.53000
  • LogP: 0.87660

[(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid Related Literature

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